Cas no 6280-28-0 (5-isopropyl-1H-tetrazole)
5-Isopropyl-1H-tetrazole is a heterocyclic organic compound featuring a tetrazole ring substituted with an isopropyl group at the 5-position. This compound is of interest in synthetic chemistry due to its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and energetic materials. Its tetrazole moiety serves as a bioisostere for carboxylic acids, enhancing metabolic stability in drug design. The isopropyl substituent contributes to improved lipophilicity, facilitating solubility in organic solvents. The compound exhibits stability under standard conditions, making it suitable for diverse reaction conditions. Its applications include click chemistry, coordination chemistry, and as a ligand in catalytic systems. Proper handling and storage are recommended due to its potential sensitivity.
5-isopropyl-1H-tetrazole structure
Product Name:5-isopropyl-1H-tetrazole
5-isopropyl-1H-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 2H-Tetrazole,5-(1-methylethyl)-
- 5-propan-2-yl-2H-tetrazole
- 5-Isopropyl-1H-tetrazol
- 5-isopropyl-1H-tetrazole
- 5-isopropyl-1H-tetrazole(SALTDATA: FREE)
- 5-isopropyl-tetrazole
- i-propyltetrazole
- 5-ISOPROPYL-1H-1,2,3,4-TETRAZOLE
- Z335291104
- BS-38199
- NSC11107
- G32794
- AKOS030240772
- 5-(propan-2-yl)-1H-1,2,3,4-tetrazole
- ISOPROPYL TETRAZOLE
- 6280-28-0
- EN300-51095
- DTXSID80279035
- NSC-11107
- AKOS000262412
- 5-(propan-2-yl)-2H-1,2,3,4-tetrazole
- SCHEMBL266223
- 5-isopropyl-2h-tetrazole
- IsopropylTetrazole
- DB-368744
-
- MDL： MFCD20502731
- Inchi： 1S/C4H8N4/c1-3(2)4-5-7-8-6-4/h3H,1-2H3,(H,5,6,7,8)
- InChI Key： RFFXUEDBNNOGDO-UHFFFAOYSA-N
- SMILES： N1=C(C(C)C)N=NN1
Computed Properties
- Exact Mass: 112.07500
- Monoisotopic Mass: 112.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 72.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.5A^2
- XLogP3: 0.6
Experimental Properties
- Density: 1.15
- Boiling Point: 229.2°C at 760 mmHg
- Flash Point: 102.5°C
- Refractive Index: 1.509
- PSA: 43.60000
- LogP: 0.25400
5-isopropyl-1H-tetrazole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-isopropyl-1H-tetrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I822345-100mg |
5-isopropyl-1H-tetrazole |
6280-28-0 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I822345-500mg |
5-isopropyl-1H-tetrazole |
6280-28-0 | 500mg |
$ 210.00 | 2022-06-04 | ||
| TRC | I822345-1g |
5-isopropyl-1H-tetrazole |
6280-28-0 | 1g |
$ 320.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | Y1265655-1g |
Isopropyl Tetrazole |
6280-28-0 | 95% | 1g |
$255 | 2024-06-06 | |
| Enamine | EN300-51095-0.05g |
5-(propan-2-yl)-1H-1,2,3,4-tetrazole |
6280-28-0 | 95% | 0.05g |
$41.0 | 2023-05-03 | |
| Enamine | EN300-51095-0.1g |
5-(propan-2-yl)-1H-1,2,3,4-tetrazole |
6280-28-0 | 95% | 0.1g |
$61.0 | 2023-05-03 | |
| Enamine | EN300-51095-0.25g |
5-(propan-2-yl)-1H-1,2,3,4-tetrazole |
6280-28-0 | 95% | 0.25g |
$86.0 | 2023-05-03 | |
| Enamine | EN300-51095-0.5g |
5-(propan-2-yl)-1H-1,2,3,4-tetrazole |
6280-28-0 | 95% | 0.5g |
$135.0 | 2023-05-03 | |
| Enamine | EN300-51095-1.0g |
5-(propan-2-yl)-1H-1,2,3,4-tetrazole |
6280-28-0 | 95% | 1g |
$174.0 | 2023-05-03 | |
| Enamine | EN300-51095-2.5g |
5-(propan-2-yl)-1H-1,2,3,4-tetrazole |
6280-28-0 | 95% | 2.5g |
$367.0 | 2023-05-03 |
5-isopropyl-1H-tetrazole Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
6280-28-0 (5-isopropyl-1H-tetrazole) Related Products
- 16687-59-5(1-Ethyl-1,2,3,4-tetrazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
